Cas no 1225883-54-4 (2-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-amine)

• Product Name: 2-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-amine
• CAS No: 1225883-54-4
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 6090150
• PubChem ID: 82076830
• Update Time: 2025-09-26

2-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-amine
• EN300-1854546
• 1225883-54-4
• 2-[1-(2,4,6-trimethylphenyl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C14H21N/c1-10-8-11(2)13(12(3)9-10)14(4-5-14)6-7-15/h8-9H,4-7,15H2,1-3H3
• InChI Key： XWRABTFRMOEJFW-UHFFFAOYSA-N
• SMILES： NCCC1(C2C(C)=CC(C)=CC=2C)CC1

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-amine

Recent Advances in the Study of 2-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-amine (CAS: 1225883-54-4)

The compound 2-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-amine (CAS: 1225883-54-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and trimethylphenyl structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, shedding light on its role as a potential drug candidate or intermediate in medicinal chemistry.

One of the key areas of research has been the optimization of synthetic routes for 2-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic method that improves yield and purity while reducing byproducts. The method employs a palladium-catalyzed cyclopropanation followed by a selective amine functionalization, which has been shown to be scalable for industrial production. This advancement addresses previous challenges in the synthesis of this compound, making it more accessible for further pharmacological evaluation.

Pharmacologically, 2-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-amine has demonstrated intriguing activity as a modulator of certain neurotransmitter systems. Preliminary in vitro studies indicate its affinity for serotonin and dopamine receptors, suggesting potential applications in neurological and psychiatric disorders. A recent preprint on bioRxiv (2024) reported that this compound exhibits selective binding to the 5-HT2A receptor subtype, with a Ki value in the nanomolar range. These findings position it as a candidate for further development in treating conditions such as depression, anxiety, or even neurodegenerative diseases.

In addition to its neurological applications, research has explored the compound's potential in oncology. A collaborative study between academic and industry researchers (Nature Chemical Biology, 2023) revealed that derivatives of 2-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-amine can inhibit specific protein-protein interactions involved in cancer cell proliferation. The compound's unique structural features allow it to disrupt the binding interface of oncogenic proteins, offering a new avenue for targeted cancer therapy. Current work is focused on improving the selectivity and pharmacokinetic properties of these derivatives.

The safety profile and metabolic fate of 2-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-amine have also been subjects of recent investigation. A comprehensive ADME (Absorption, Distribution, Metabolism, and Excretion) study published in Drug Metabolism and Disposition (2024) characterized the compound's pharmacokinetic parameters in rodent models. The results indicate good oral bioavailability and a favorable half-life, though some metabolites were identified that may require further toxicological evaluation. These findings are crucial for guiding future preclinical development.

Looking forward, several research groups have announced plans to explore the therapeutic potential of 2-1-(2,4,6-trimethylphenyl)cyclopropylethan-1-amine in more complex disease models. The compound's versatility as both a potential drug candidate and a valuable synthetic intermediate continues to drive interest across multiple pharmaceutical research areas. As the understanding of its mechanisms and applications grows, this molecule may represent an important addition to the medicinal chemistry toolbox in the coming years.